2-chloro-5-(1H-pyrrol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)benzamide

• Molecular Formula: C17H19ClN2O2
• Molecular Weight: 318.8 g/mol
• IUPAC Name: 2-chloro-N-(oxan-4-ylmethyl)-5-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C17H19ClN2O2/c18-16-4-3-14(20-7-1-2-8-20)11-15(16)17(21)19-12-13-5-9-22-10-6-13/h1-4,7-8,11,13H,5-6,9-10,12H2,(H,19,21)
• InChI Key: FPQVJCUJTVWQHT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC(=O)C2=C(C=CC(=C2)N3C=CC=C3)Cl

Description

2-Chloro-5-(1H-pyrrol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)benzamide is a benzamide derivative featuring a chloro substituent at the 2-position, a pyrrole ring at the 5-position, and a tetrahydro-2H-pyran-4-ylmethyl group attached to the amide nitrogen. This compound’s structure combines aromatic, heterocyclic, and ether-containing moieties, making it a candidate for diverse biological interactions, particularly in medicinal chemistry contexts such as kinase inhibition or receptor modulation.

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

Key Structural and Functional Differences

The following compounds share structural motifs with the target molecule but exhibit variations in core scaffolds, substituents, and physicochemical properties:

Parameter	Target Compound	Compound	Compound	Compound
Core Structure	Benzamide	Pyrazole-4-carboxamide	Pyridine-linked benzamide	Pyrazolo[3,4-d]pyrimidine
Substituents	- 2-Cl, 5-pyrrole - N-(tetrahydro-2H-pyran-4-ylmethyl)	- 2-Cl, 5-F on phenyl - 5-pyrrole - N-(tetrahydro-2H-pyran-4-ylmethyl)	- 5-Cl on pyridine - N-methoxy - 1-isopropyl-3-methyl-pyrazole	- 4-Cl on phenyl - 4-tert-butyl on benzamide - 3-methyl-pyrazole
Molecular Weight	~320–340 g/mol (estimated)	~380–400 g/mol (estimated)	~450–470 g/mol (estimated)	~500–520 g/mol (estimated)
Lipophilicity (logP)	Moderate (due to chloro and pyrrole)	Higher (fluorine increases electronegativity; pyrazole may reduce flexibility)	Moderate (polar N-methoxy offsets pyridine)	High (tert-butyl and fused rings enhance lipophilicity)
Solubility	Moderate (pyran group enhances polarity)	Lower (fluorine and pyrazole reduce polarity)	Higher (N-methoxy and pyridine improve aqueous solubility)	Lower (bulky tert-butyl and fused rings hinder dissolution)
Biological Relevance	Potential kinase inhibition via pyrrole π-π stacking	Enhanced metabolic stability (fluorine) but possible reduced target affinity (pyrazole core)	Improved solubility for oral bioavailability (N-methoxy)	High target affinity (pyrazolo-pyrimidine core) but poor solubility

Detailed Comparisons

Compound

• Structural Divergence : Replaces the benzamide core with a pyrazole ring and introduces a fluorine atom on the phenyl group.
• Impact : The pyrazole core may alter binding kinetics due to reduced aromaticity compared to benzene. Fluorine’s electronegativity could enhance metabolic stability but reduce π-π interactions with hydrophobic enzyme pockets .

Compound Structural Divergence: Features a pyridine ring and N-methoxy group instead of the pyrrole and pyran substituents. However, the N-methoxy group eliminates hydrogen-bonding capacity at the amide nitrogen, which may compromise interactions with targets requiring H-bond donors .

Compound

• Structural Divergence : Utilizes a pyrazolo-pyrimidine fused ring system and a bulky tert-butyl group.
• Impact : The fused heterocycle enhances rigidity, possibly improving binding specificity to ATP pockets in kinases. The tert-butyl group increases lipophilicity, favoring membrane penetration but reducing solubility .